Cas no 21279-64-1 (5-Chloropyrazine-2-carboxamide)

5-Chloropyrazine-2-carboxamide is a versatile heterocyclic compound featuring a chloropyrazine core with a carboxamide functional group. Its molecular structure (C5H4ClN3O) lends itself to applications in pharmaceutical and agrochemical research, particularly as a building block for synthesizing biologically active molecules. The chlorine substituent enhances reactivity, facilitating further derivatization, while the carboxamide group offers hydrogen-bonding potential, improving solubility and interaction with biological targets. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic transformations. It serves as a key intermediate in the development of potential therapeutic agents, including kinase inhibitors and antimicrobial compounds. High-purity grades are available for research purposes.
5-Chloropyrazine-2-carboxamide structure
21279-64-1 structure
Product Name:5-Chloropyrazine-2-carboxamide
CAS No:21279-64-1
MF:C5H4ClN3O
MW:157.557759284973
MDL:MFCD10686873
CID:267409
PubChem ID:181450
Update Time:2025-06-08

5-Chloropyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Chloropyrazine-2-carboxamide
    • 5-chloro-2-Pyrazinecarboxamide
    • 5-chloropyrazinamide
    • 2-chloropyrazine-5-carboxamide
    • 5-chloro-pyrazine-2-carboxylic acid-amide
    • 5-Chloro-PZA
    • 5-Cl PZA
    • Pyrazinecarboxamide,5-chloro
    • 5-chloro-pyrazinamide
    • Pyrazinecarboxamide, 5-chloro-
    • 5Cl-PZA
    • 5-Cl-PZA
    • 2-Carboxamido-5-chloropyrazine
    • 2-Pyrazinecarboxamide, 5-chloro-
    • GFEFMHWOSWUJSO-UHFFFAOYSA-N
    • BDBM228816
    • BCP22046
    • CC0118
    • SB17940
    • RP22137
    • BR-2
    • SY021612
    • FT-0647007
    • EN300-36256
    • Z362781434
    • SCHEMBL1432968
    • CS-W003733
    • AM20070325
    • CHEMBL222382
    • GS-5798
    • MFCD10686873
    • 21279-64-1
    • E2TJL7UR5A
    • AKOS009254414
    • DTXSID1040950
    • A847837
    • UNII-E2TJL7UR5A
    • MDL： MFCD10686873
    • Inchi： 1S/C5H4ClN3O/c6-4-2-8-3(1-9-4)5(7)10/h1-2H,(H2,7,10)
    • InChI Key： GFEFMHWOSWUJSO-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(N)=O)C=N1

Computed Properties

  • Exact Mass: 157.00400
  • Monoisotopic Mass: 157.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 68.9

Experimental Properties

  • Density: 1.478
  • Boiling Point: 331.3°C at 760 mmHg
  • Flash Point: 154.2 °C
  • Refractive Index: 1.596
  • PSA: 68.87000
  • LogP: 0.92920

5-Chloropyrazine-2-carboxamide Security Information

5-Chloropyrazine-2-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloropyrazine-2-carboxamide Pricemore >>

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